N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide

• IUPAC Name: N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H20N2O3S/c1-14-9-15(2)11-18(10-14)26-13-20(24)22-16-5-3-6-17(12-16)23-21(25)19-7-4-8-27-19/h3-12H,13H2,1-2H3,(H,22,24)(H,23,25)
• InChI Key: HBSXCTKZSCBWPT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)NC2=CC(=CC=C2)NC(=O)C3=CC=CS3)C
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide is a synthetic compound that belongs to the class of thiophene derivatives. Thiophene derivatives are known for their diverse biological activities and applications in medicinal chemistry, material science, and industrial chemistry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide typically involves the following steps:

Formation of the Phenoxyacetyl Intermediate: The reaction begins with the acylation of 3,5-dimethylphenol with chloroacetyl chloride in the presence of a base such as pyridine to form 2-(3,5-dimethylphenoxy)acetyl chloride.

Amidation: The intermediate is then reacted with 3-aminophenylthiophene-2-carboxamide in the presence of a coupling agent like N,N’-dicyclohexylcarbodiimide (DCC) to form the final product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The amide group can be reduced to form amines.

Substitution: The phenyl and thiophene rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents like hydrogen peroxide (H₂O₂) or m-chloroperbenzoic acid (m-CPBA) can be used.

Reduction: Lithium aluminum hydride (LiAlH₄) or borane (BH₃) are common reducing agents.

Substitution: Halogenating agents like N-bromosuccinimide (NBS) or nucleophiles like sodium methoxide (NaOMe) can be employed.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Halogenated or alkylated derivatives.

Scientific Research Applications

N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.

Medicine: Explored for its anti-inflammatory, antimicrobial, and anticancer properties.

Industry: Utilized in the development of organic semiconductors and corrosion inhibitors

Mechanism of Action

The mechanism of action of N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: It may bind to enzymes or receptors, altering their activity.

Pathways Involved: The compound can modulate signaling pathways related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

Similar Compounds

Suprofen: A nonsteroidal anti-inflammatory drug with a 2-substituted thiophene framework.

Articaine: A dental anesthetic with a 2,3,4-trisubstituent thiophene structure.

Uniqueness

N-[3-[[2-(3,5-dimethylphenoxy)acetyl]amino]phenyl]thiophene-2-carboxamide is unique due to its specific substitution pattern, which imparts distinct biological activities and chemical reactivity compared to other thiophene derivatives .